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Compound of Interest

Compound Name: Vanilol
CAS No.: 78100-57-9
Cat. No.: B1217521
Get Quote
. J

For laboratory professionals, including researchers, scientists, and drug development experts,
a comprehensive understanding of safety protocols for handling chemicals is paramount. This
document provides essential, immediate safety and logistical information for handling Valinol, a
chiral amino alcohol derived from the amino acid valine.[1] It is crucial to note that "Vanilol" is
likely a misspelling of "Valinol," as safety and chemical data sheets are available for the latter.
Valinol is primarily available as S-isomer (L-Valinol) and is used in the synthesis of chiral
intermediates and pharmaceuticals.[1][2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling Valinol. Proper PPE is the first line of defense against potential exposure and is
critical for ensuring personal safety in the laboratory.
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PPE Category Item Specifications & Use

Use splash goggles or a face
shield to protect against

Eye Protection Safety Goggles / Face Shield splashes.[3] Eye protection is
mandatory as Valinol can

cause serious eye irritation.[4]

Wear powder-free nitrile or

neoprene gloves.[5] Always
Hand Protection Chemical-Resistant Gloves inspect gloves before use and

remove them correctly to avoid

skin contact.[6]

A disposable gown is
preferred, but a clean lab coat
is acceptable for non-

] hazardous compounding.[5]

Body Protection Laboratory Coat / Gown ) N

For handling larger quantities
or in situations with a higher
risk of splashing, a full suit may

be necessary.[3]

A dust respirator should be
used to avoid inhalation of the
product, especially if it is in a
solid or powder form.[3] For
) vapors or when ventilation is
) ] Dust Respirator / NIOSH- ) ]
Respiratory Protection inadequate, a fit-tested N95 or
approved Mask

N100 NIOSH-approved mask
is recommended.[5] In case of
fire, firefighters should use a
self-contained breathing

apparatus (SCBA).[3]

Non-slip shoes are
Foot Protection Closed-Toe Shoes recommended to prevent

accidents in the laboratory.[7]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.peptide.com/custdocs/MSDS%20DBV101%20Boc-Valinol.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11300~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2012:14:17~~L-(+
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://m.youtube.com/watch?v=XJps3inqAr8
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.peptide.com/custdocs/MSDS%20DBV101%20Boc-Valinol.pdf
https://www.peptide.com/custdocs/MSDS%20DBV101%20Boc-Valinol.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.peptide.com/custdocs/MSDS%20DBV101%20Boc-Valinol.pdf
https://www.valvolineglobal.com/en-la/safety-best-practices/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of Valinol and ensuring a
safe laboratory environment.

Operational Plan: Step-by-Step Handling

e Engineering Controls: Always handle Valinol in a well-ventilated area. Use process
enclosures or local exhaust ventilation to keep airborne levels below exposure limits.[3]

» Avoid Ignition Sources: Keep away from heat, sparks, open flames, and other ignition
sources as it is a combustible liquid.[8][9] No smoking should be permitted in the handling
area.[3]

e Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking,
smoking, or using the lavatory.[3][8]

e Avoid Contact and Inhalation: Do not breathe mist or vapor.[3] Avoid contact with skin and
eyes.

o Safe Handling Practices: Use spark-proof tools and take precautionary measures against
static discharges.[8]

Storage Plan

o Container: Keep the container tightly closed.[3][8]
e Environment: Store in a dry, cool, and well-ventilated place.[3][8]

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, acid anhydrides,
and acid chlorides.[3][9]

o Special Conditions: For air-sensitive variants, store under a dry inert gas.[10]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure to Valinol.
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Exposure Route First Aid Protocol

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[3]

[4]

Wash off with soap and plenty of water for at
_ least 15 minutes. Remove contaminated
Skin Contact ) )
clothing and wash it before reuse. Consult a

physician.[3][4]

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove
Eye Contact ]

contact lenses if present and easy to do.

Continue rinsing. Get medical attention.[3][4]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . .
mouth with water and drink plenty of water

afterwards. Consult a physician.[3][4]

Disposal Plan

Proper disposal of Valinol and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

» Product Disposal: Dispose of contents and container to an approved waste disposal plant.[4]
[8] Do not let the product enter drains.

» Container Disposal: Contaminated packaging should be disposed of in the same manner as
the product.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Valinol in a laboratory
setting.
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Valinol Handling Workflow

Preparation

Assess Risks

:

Review SDS

l

Select & Don PPE

Handlin
Y g

Use in Ventilated Area

:

Keep Away from Ignition Sources

:

Perform Experiment

Post-Experiment

Properly Store/Dispose of Valinol

:

Decontaminate Work Area

:

Remove & Dispose of PPE

:

Wash Hands

Click to download full resolution via product page

Caption: A workflow diagram outlining the key steps for the safe handling of Valinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1217521?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Valinol
https://www.chemimpex.com/products/03236
https://www.peptide.com/custdocs/MSDS%20DBV101%20Boc-Valinol.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11300~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2012:14:17~~L-(+
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://m.youtube.com/watch?v=XJps3inqAr8
https://www.valvolineglobal.com/en-la/safety-best-practices/
https://www.fishersci.com/store/msds?partNumber=AC399230050&productDescription=N-BOC-L-VALINOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL14166&PLANT=d__ALF
https://www.fishersci.ca/shop/products/l-valinol-97-thermo-scientific/p-7045598
https://www.benchchem.com/product/b1217521/docs#essential-safety-and-operational-guide-for-handling-valinol
https://www.benchchem.com/product/b1217521/docs#essential-safety-and-operational-guide-for-handling-valinol
https://www.benchchem.com/product/b1217521/docs#essential-safety-and-operational-guide-for-handling-valinol
https://www.benchchem.com/product/b1217521/docs#essential-safety-and-operational-guide-for-handling-valinol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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